Cas no 578-95-0 (Acridone)

Acridone is an organic compound based on acridine skeleton Acridone has antibacterial, antimalarial, antiviral and antitumor activities

Acridone structure

Product Name:Acridone

CAS No:578-95-0

Molecular Formula:C₁₃H₉NO

Molecular Weight:195.2167

MDL:MFCD00005019

CID:38456

PubChem ID:2015

Acridone Properties

Names and Identifiers

- Acridin-9(10H)-one
- 9-Acridone
- Acridanone
- Acridin-9-one
- Acridine, 9,10-dihydro-9-oxo-
- Dihydroketoacridine
- 10H-ACRIDIN-9-ONE
- AKOS 215-92
- ACRIDON
- 9(10H)-Acridone
- Acridone
- 9(10H)-Acridanone
- 9,10-Dihydro-9-oxoacridine
- 9-Acridone(10H)
- ACRIDONE(RG)
- Acrodone
- CK 103
- indenone
- 9(10H)-ACRIDINONE
- 9-Acridanone
- 9-Acridinol
- 9,10-dihydroacridin-9-one
- 6BK306GUQA
- MLS000551242
- FZEYVTFCMJSGMP-UHFFFAOYSA-N
- SMR000112235
- 10-hydroacridin-9-one
- Acridine,10-dihydro-9-oxo-
- 9(10H)
- AI3-00868
- UNII-6BK306GUQA
- 9(10H) acridone
- cid_2015
- CS-W007771
- 9(10H)acridone
- AB00572676-08
- NSC-408196
- EINECS 209-434-7
- 643-62-9
- InChI=1/C13H9NO/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15
- NSC 408196
- EN300-18139
- CHEBI:50756
- 9(10)H-Acridone
- BDBM74759
- NS00006605
- CHEMBL436589
- CCRIS 3317
- 9-hydroxyacridine
- SCHEMBL19289
- A0133
- BCP25846
- HMS2271C03
- NSC-138672
- Q342721
- Z57205009
- AS-17382
- NSC138672
- C20142
- 9,l0-Dihydro-9-oxoacridine
- 9-(10H)acridone
- AE-641/00183032
- W-105430
- NCGC00246256-01
- NSC-7664
- BRN 0007104
- AKOS002257157
- AKOS000119816
- 9-Acridone Acridanone Acridin-9-one Acridine, 9,10-dihydro-9-oxo- Dihydroketoacridine
- ACRIDIN-9-OL
- NSC408196
- FT-0621579
- F0486-2424
- SY035720
- MFCD00005019
- AcridoneAcridone
- NSC7664
- MFCD00127712
- 5-21-09-00007 (Beilstein Handbook Reference)
- 9(10H)-Acridanone, 99%
- 578-95-0
- 7H-DIBENZ[A,J]ACRID-14-ONE
- DTXSID8060371
- HY-W007771
- 7H-Dibenz(a,j)acrid-14-one
- DB-053127
- acridine, 9-hydroxy-
- DTXCID8042264
- 9Acridanone
- 9(10H)Acridinone
- 9,10Dihydro9oxoacridine
- 9Acridone
- Acridine, 9,10dihydro9oxo
- 9(10H)Acridanone
- 9-Azaanthracen-10-one
- STK803038
- Acridin9one
- +Expand
- MDL： MFCD00005019
- InChIKey： FZEYVTFCMJSGMP-UHFFFAOYSA-N
- Inchi： 1S/C13H9NO/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15)
- SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N([H])C2=C([H])C([H])=C([H])C([H])=C21
- BRN： 0007104

Computed Properties

Exact Mass: 195.06800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 195.068
Heavy Atom Count: 15
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 29.1

Experimental Properties

LogP: 2.68130
PSA: 32.86000
Refractive Index: 1.6060 (estimate)
Water Partition Coefficient: Insoluble in benzene, chloroform, ether, water and ethanol.
Boiling Point: 355°C at 760 mmHg
Melting Point: >300 °C (lit.)
Flash Point: 155.0±19.7 °C
Color/Form: Yellow flake crystals.
Solubility: Soluble in hot ethanol, hot acetic acid, potassium hydroxide ethanol solution, insoluble in water, ether, benzene and chloroform. It shows blue fluorescence in ethanol solution.
Density: 1.1266 (rough estimate)

Acridone Security Information

Symbol: GHS07
RTECS：AR6976000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S22-S24/25-S37/39-S26
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning
TSCA：Yes

Acridone Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Acridone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB70262-1g	9(10H)-Acridone	578-95-0	98%	1g	$4.00	2024-04-19
Ambeed	A120093-1g	Acridin-9(10H)-one	578-95-0	98%	1g	$5.0	2024-04-18
Cooke Chemical	A0635312-1G	9(10H)-Acridanone	578-95-0	98%	1g	RMB 23.20	2023-09-07
Crysdot LLC	CD11100700-500g	Acridin-9(10H)-one	578-95-0	98%	500g	$535	2024-07-19
Enamine	EN300-18139-0.05g	9,10-dihydroacridin-9-one	578-95-0	95%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D695313-100g	Acridin-9(10H)-one	578-95-0	98%	100g	$100	2022-09-05
Life Chemicals	F0486-2424-0.25g	9(10)H-Acridone	578-95-0	95%+	0.25g	$18.0	2023-09-07
MedChemExpress	HY-W007771-500mg	Acridone	578-95-0	≥98.0%	500mg	￥100	2024-04-18
Oakwood	078876-250mg	9(10H)-Acridone	578-95-0	99%	250mg	$10.00	2024-07-19
TRC	A190950-1g	9(10H)-Acridone	578-95-0		1g	$ 68.00	2023-09-09

Acridone Synthesis

Synthetic Circuit 1

298-46-4

578-95-0

537693-29-1

36507-30-9

1177432-69-7

1391124-13-2

1095650-06-8

77-92-9

6915-15-7

526-83-0

885-23-4

260-94-6

106680-74-4

Reaction Conditions

1.1R:Oxone, C:125825-47-0, C:25014-41-9, C:Poly-4-vinylpyridine, S:H2O, rt, pH 7

Reference

: High-Valent Iron-Oxo Complexes as Dominant Species to Eliminate Pharmaceuticals and Chloride-Containing Intermediates by the Activation of Peroxymonosulfate Under Visible Irradiation

By Zhu, Zhexin et al, Catalysis Letters, 2020, 150(5), 1355-1367

Synthetic Circuit 2

618392-05-5

578-95-0

932-52-5

Reaction Conditions

1.1 Reagents: Water ; 24 h, neutralized, 90 °C

Reference

: 5-(Acridin-9-yl-amino)uracil - A hydrolytically labile nucleobase modification in peptide nucleic acid

Matarazzo, Augusto; Hudson, Robert H. E., Canadian Journal of Chemistry, 2013, 91(12), 1202-1206

Acridone Raw materials

Acridone Preparation Products

Acridone Suppliers

SHANG HAI PU KE Biotechnology Co., Ltd.

Audited Supplier

(CAS:578-95-0)

MR./MRS.:HE JING LI

Phone:18027310741

Email:SKY20045@163.COM

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:578-95-0)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:578-95-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:578-95-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Acridone Related Literature

1. A bisubstrate reagent orchestrating adenosine triphosphate and l-tyrosine and making tyrosyl adenylate: partial mimicking of tyrosyl-tRNA synthetase

Harpreet Singh,Baljit Kaur,Harpreet Kaur,Palwinder Singh Org. Biomol. Chem. 2018 16 9446
2. Synthesis and evaluation of the antitumor activity of polyhalo acridone derivatives

Chao Huang,Sheng-Jiao Yan,Xiang-Hui Zeng,Bo Sun,Min-Bo Lan,Jun Lin RSC Adv. 2015 5 17444
3. Synthesis, characterization and biological evaluation of carboranylmethylbenzo[b]acridones as novel agents for boron neutron capture therapy

A. Filipa F. da Silva,Raquel S. G. R. Seixas,Artur M. S. Silva,Joana Coimbra,Ana C. Fernandes,Joana P. Santos,António Matos,José Rino,Isabel Santos,Fernanda Marques Org. Biomol. Chem. 2014 12 5201
4. Boron trifluoride etherate promoted microwave-assisted synthesis of antimalarial acridones

Papireddy Kancharla,Rozalia A. Dodean,Yuexin Li,Jane X. Kelly RSC Adv. 2019 9 42284
5. Unusual preservation of polyhedral molecular building units in a metal–organic framework with evident desymmetrization in ligand design

Yabo Xie,Hui Yang,Zhiyong U. Wang,Yangyang Liu,Hong-Cai Zhou,Jian-Rong Li Chem. Commun. 2014 50 563
6. Boron trifluoride etherate promoted microwave-assisted synthesis of antimalarial acridones

Papireddy Kancharla,Rozalia A. Dodean,Yuexin Li,Jane X. Kelly RSC Adv. 2019 9 42284
7. Accelerating PLQY and RISC rates in deep-blue TADF materials with the acridin-9(10H)-one acceptor by tuning the peripheral groups on carbazole donors

Yongqiang Mei,Di Liu,Jiuyan Li,Jiahui Wang J. Mater. Chem. C 2022 10 16524
8. Acridin-9(10H)-one based thermally activated delayed fluorescence material: simultaneous optimization of RISC and radiation processes to boost luminescence efficiency

Yongqiang Mei,Di Liu,Jiuyan Li,Huiting Li,Wenkui Wei J. Mater. Chem. C 2021 9 5885
9. Strategically designed biomodel: engineering C3–C4 cleavage of d-fructose

Palwinder Singh,Arun Kumar,Sukhmeet Kaur,Amrinder Singh Org. Biomol. Chem. 2015 13 4210
10. Recent developments in the synthesis and biological activity of acridine/acridone analogues

Monika Gensicka-Kowalewska,Grzegorz Cholewiński,Krystyna Dzierzbicka RSC Adv. 2017 7 15776

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:578-95-0)9(10H)-ACRIDONE

Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:578-95-0)Acridone

Purity:99%

Quantity:500g

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Cas no 578-95-0 (Acridone)

Acridone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Acridone Security Information

Acridone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Acridone Price

Acridone Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Acridone Raw materials

Acridone Preparation Products

Acridone Suppliers

Acridone Related Literature

Related Categories

578-95-0 (Acridone) Related Products